N-(5-chloro-2-methylphenyl)-2-[(3-cyano-2-pyridinyl)thio]acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-(3-cyanopyridin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C15H12ClN3OS/c1-10-4-5-12(16)7-13(10)19-14(20)9-21-15-11(8-17)3-2-6-18-15/h2-7H,9H2,1H3,(H,19,20)
• InChI Key: RCFRIMCDBMMNGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CSC2=C(C=CC=N2)C#N
• Molecular Formula: C15H12ClN3OS
• Molecular Weight: 317.8 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-[(3-cyano-2-pyridinyl)thio]acetamide, also known as CP-690,550, is a synthetic compound that has been extensively studied for its potential in treating autoimmune diseases. It belongs to the class of Janus kinase (JAK) inhibitors, which work by blocking the activity of JAK enzymes that are involved in the signaling pathways of cytokines and growth factors.

Mechanism of Action

N-(5-chloro-2-methylphenyl)-2-[(3-cyano-2-pyridinyl)thio]acetamide works by selectively inhibiting the activity of JAK enzymes, which are involved in the signaling pathways of cytokines and growth factors. By blocking the activity of JAK enzymes, this compound prevents the activation of downstream signaling pathways that are involved in the immune response, including the signal transducer and activator of transcription (STAT) pathway. This results in a reduction in the production of pro-inflammatory cytokines and a decrease in the activation of immune cells, which ultimately leads to a reduction in inflammation and tissue damage.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including a reduction in the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and a decrease in the activation of immune cells, such as T cells and B cells. This compound has also been shown to reduce the expression of adhesion molecules that are involved in the recruitment of immune cells to inflamed tissues. These effects ultimately lead to a reduction in inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-chloro-2-methylphenyl)-2-[(3-cyano-2-pyridinyl)thio]acetamide is its selectivity for JAK enzymes, which allows for a more targeted approach to treating autoimmune diseases. This compound has also been shown to have a good safety profile in clinical trials, with a low incidence of adverse effects. However, one of the limitations of this compound is its potential to increase the risk of infections, as it can affect the immune response. This compound can also have off-target effects on other signaling pathways, which can lead to unintended effects.

Future Directions

There are several future directions for the study of N-(5-chloro-2-methylphenyl)-2-[(3-cyano-2-pyridinyl)thio]acetamide, including the development of more selective JAK inhibitors that can target specific JAK isoforms. There is also a need for more studies to investigate the long-term safety and efficacy of this compound in treating autoimmune diseases. Additionally, this compound could be studied for its potential in treating other diseases, such as cancer, where JAK signaling pathways are involved. Overall, the study of this compound has provided important insights into the role of JAK enzymes in the immune response and has the potential to lead to the development of new treatments for autoimmune diseases.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-2-[(3-cyano-2-pyridinyl)thio]acetamide has been extensively studied for its potential in treating various autoimmune diseases, including rheumatoid arthritis, psoriasis, inflammatory bowel disease, and multiple sclerosis. It has been shown to be effective in reducing inflammation and preventing tissue damage by inhibiting the activity of JAK enzymes that are involved in the immune response. This compound has also been studied for its potential in preventing transplant rejection and treating graft-versus-host disease.